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The designation "M18" can refer to two distinct therapeutic agents: the oral probiotic
Streptococcus salivarius M18 and the investigational anti-cancer drug demcizumab (OMP-
21M18). This guide provides a comparative analysis of the correlation between the
concentration and clinical activity of each, tailored for researchers, scientists, and drug
development professionals.

Section 1: Streptococcus salivarius M18

Streptococcus salivarius M18 is a probiotic bacterium that primarily functions within the oral
cavity to support dental health. As this probiotic is not systemically absorbed, its plasma
concentration is not a relevant pharmacokinetic parameter. Instead, its clinical efficacy is
correlated with its concentration and persistence in the saliva.

Correlation of Salivary Concentration with Clinical
Activity

Clinical studies have demonstrated a dose-dependent relationship between the administration
of S. salivarius M18 and its colonization in the oral cavity, leading to measurable clinical
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benefits. Higher doses of S. salivarius M18 result in greater and more sustained salivary

concentrations, which in turn are associated with improved oral health outcomes.

Data Presentation

Dose Administered

Salivary Concentration
Outcome

Clinical Activity

1 million CFU/dose

Significant increase in salivary

S. salivarius M18 levels.

Associated with a reduction in
dental plaque and gingival
bleeding.[1]

10 million CFU/dose

Significant increase in salivary

S. salivarius M18 levels.[2]

Linked to a significant
decrease in the counts of the
cariogenic bacterium

Streptococcus mutans.[3]

100 million CFU/dose

Significant increase in salivary

S. salivarius M18 levels.[2]

Demonstrates a favorable
impact on salivary pH and

buffering capacity.[3]

1 billion CFU/dose

Higher levels of salivary
persistence compared to lower
doses.[4]

Potentially enhanced inhibition
of oral pathogens due to
increased bacteriocin

production.[4]

Experimental Protocols

Study on Salivary S. mutans in Children: A randomized clinical trial was conducted on 40

children aged 3-6 years. The experimental group received a lozenge containing S. salivarius

M18 (BLIS M18) for 7 days, while the control group received a placebo. Unstimulated saliva

samples were collected before and after the intervention to measure S. mutans counts, salivary

pH, and buffering capacity.[3]

Dose-Dependent Colonization Study: A clinical trial involving healthy adults assessed the ability

of a toothpaste containing S. salivarius M18 at different doses (1 million, 10 million, and 100

million CFU/dose) to establish the probiotic in the saliva. Saliva samples were analyzed to

measure the change in S. salivarius M18 cell count from baseline.[2]
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Mechanism of Action

S. salivarius M18 exerts its clinical effects through several mechanisms within the oral
microbiome. A key mechanism is the production of bacteriocins, which are antimicrobial
peptides that inhibit the growth of pathogenic bacteria like Streptococcus mutans.

contributes to
~~—_ poorer health

Bacteriocins .
improves

Click to download full resolution via product page

Mechanism of S. salivarius M18 in the oral cavity.

Section 2: Demcizumab (OMP-21M18)

Demcizumab (OMP-21M18) is a humanized monoclonal antibody that targets Delta-like ligand
4 (DLL4), a key component of the Notch signaling pathway. It has been investigated for the
treatment of various solid tumors. In this context, plasma concentration is a critical parameter
for assessing its pharmacokinetic and pharmacodynamic properties and their relation to clinical
activity.

Correlation of Plasma Concentration with Clinical
Activity

Phase | and Ib clinical trials of demcizumab have established a relationship between the
administered dose, which dictates the plasma concentration, and the observed clinical
response. While specific plasma concentration thresholds for efficacy have not been fully
defined, studies have shown that higher doses are associated with a greater likelihood of
achieving disease stabilization or an objective tumor response. It has been noted that
demcizumab treatment achieved concentrations exceeding those required to saturate DLL4
binding.[5]

Data Presentation
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Clinical Activity (Objective

Dose and Schedule Patient Population
Tumor Response)
16 out of 25 (64%) evaluable
) ) patients had evidence of
10 mg/kg every other week Previously treated solid tumors ] o
disease stabilization or
response.[6][7]
_ _ Recommended Phase Il dose
5 mg/kg every 3 weeks (with Metastatic non-squamous )
based on safety and efficacy.
chemotherapy) NSCLC 5]
1 complete response, 7 partial
Truncated dosing schedule Metastatic non-squamous responses, 5 stable disease
(with chemotherapy) NSCLC among 14 evaluable patients
(93% clinical benefit rate).[8]
1 complete response, 15
) ) ] ] partial responses, 13 stable
Continuous dosing (with Metastatic hon-squamous ]
disease among 33 evaluable
chemotherapy) NSCLC

patients (88% clinical benefit
rate).[9]

Experimental Protocols

Phase | Dose-Escalation Study: A standard 3+3 dose-escalation design was used in patients
with previously treated solid tumors. Demcizumab was administered at doses of 0.5, 1, 2.5, or
5 mg/kg weekly, or 2.5, 5, or 10 mg/kg every other week. The study evaluated safety,
pharmacokinetics, and preliminary antitumor activity.[6][7]

Phase Ib Study in NSCLC (NCT01189968): This open-label, dose-escalation study enrolled 46
treatment-naive patients with metastatic non-squamous non-small cell lung cancer.
Demcizumab was administered at 2.5, 5.0, and 7.5 mg/kg every 3 weeks in combination with
standard doses of pemetrexed and carboplatin. The study assessed the maximum tolerated
dose, safety, preliminary efficacy, and pharmacokinetics.[5]

Signaling Pathway and Experimental Workflow

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://aacrjournals.org/clincancerres/article/20/24/6295/118145/A-Phase-I-Dose-Escalation-and-Expansion-Study-of
https://pubmed.ncbi.nlm.nih.gov/25324140/
https://pubmed.ncbi.nlm.nih.gov/29188408/
https://www.globenewswire.com/news-release/2015/02/04/703024/10118548/en/OncoMed-Initiates-Dosing-in-Phase-2-Clinical-Trial-of-Demcizumab-for-the-Treatment-of-Non-Small-Cell-Lung-Cancer.html
https://www.biospace.com/oncomed-pharmaceuticals-inc-initiates-dosing-in-phase-2-clinical-trial-of-demcizumab-for-the-treatment-of-non-small-cell-lung-cancer
https://aacrjournals.org/clincancerres/article/20/24/6295/118145/A-Phase-I-Dose-Escalation-and-Expansion-Study-of
https://pubmed.ncbi.nlm.nih.gov/25324140/
https://pubmed.ncbi.nlm.nih.gov/29188408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Demcizumab functions by inhibiting the DLL4-Notch signaling pathway, which is crucial for
cancer stem cell maintenance and tumor angiogenesis.
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Demcizumab's inhibition of the DLL4-Notch pathway.
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Experimental workflow for a demcizumab clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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